Cas no 1223482-48-1 (3-methyl-N-(oxolan-3-yl)methyl-1,2-oxazole-5-carboxamide)

• Product Name: 3-methyl-N-(oxolan-3-yl)methyl-1,2-oxazole-5-carboxamide
• CAS No: 1223482-48-1
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD16578836
• CID: 5668327
• PubChem ID: 47179382
• Update Time: 2025-06-14

3-methyl-N-(oxolan-3-yl)methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[(oxolan-3-yl)methyl]-1,2-oxazole-5-carboxamide
• EN300-26973435
• 3-methyl-N-(oxolan-3-ylmethyl)-1,2-oxazole-5-carboxamide
• 1223482-48-1
• Z384361454
• CS-0243916
• AKOS034267186
• 5-Isoxazolecarboxamide, 3-methyl-N-[(tetrahydro-3-furanyl)methyl]-
• 3-methyl-N-[(oxolan-3-yl)methyl]-1,2-oxazole-5-car boxamide
• 3-methyl-N-(oxolan-3-yl)methyl-1,2-oxazole-5-carboxamide

• MDL： MFCD16578836
• Inchi： 1S/C10H14N2O3/c1-7-4-9(15-12-7)10(13)11-5-8-2-3-14-6-8/h4,8H,2-3,5-6H2,1H3,(H,11,13)
• InChI Key： VMYFKAZPRAZUQC-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C2=CC(C)=NO2)=O)C1

Computed Properties

• Exact Mass: 210.1
• Monoisotopic Mass: 210.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 407.9±30.0 °C(Predicted)
• pka: 13?+-.0.46(Predicted)

Additional information on 3-methyl-N-(oxolan-3-yl)methyl-1,2-oxazole-5-carboxamide

Recent Advances in the Study of 3-methyl-N-(oxolan-3-yl)methyl-1,2-oxazole-5-carboxamide (CAS: 1223482-48-1)

The compound 3-methyl-N-(oxolan-3-yl)methyl-1,2-oxazole-5-carboxamide (CAS: 1223482-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxazole and oxolane moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-methyl-N-(oxolan-3-yl)methyl-1,2-oxazole-5-carboxamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved an overall yield of 78%. This advancement is critical for facilitating large-scale production and subsequent preclinical studies.

Pharmacological evaluations have revealed that 3-methyl-N-(oxolan-3-yl)methyl-1,2-oxazole-5-carboxamide exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated IC50 values in the low micromolar range, suggesting its potential as a lead compound for kinase inhibitor development. Furthermore, preliminary in vivo studies in murine models have shown favorable pharmacokinetic profiles, including good oral bioavailability and moderate half-life.

Another significant finding comes from a recent collaborative study between academic and industrial researchers, which explored the compound's mechanism of action at the molecular level. Using X-ray crystallography and molecular docking simulations, the team identified key interactions between 3-methyl-N-(oxolan-3-yl)methyl-1,2-oxazole-5-carboxamide and its target proteins. These insights are expected to guide the design of more potent and selective derivatives.

Despite these promising results, challenges remain in the development of 3-methyl-N-(oxolan-3-yl)methyl-1,2-oxazole-5-carboxamide as a therapeutic agent. Issues such as metabolic stability and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its drug-like properties while maintaining its biological activity.

In conclusion, 3-methyl-N-(oxolan-3-yl)methyl-1,2-oxazole-5-carboxamide (CAS: 1223482-48-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising pharmacological profile make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential.